Cas no 60469-70-7 (Tert-Butylamine hydrobromide)

• Product Name: Tert-Butylamine hydrobromide
• CAS No: 60469-70-7
• MF: C₄H₁₂BrN
• MW: 154.048780441284
• MDL: MFCD00674188
• CID: 517041
• PubChem ID: 354333662
• Update Time: 2025-11-02

Tert-Butylamine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 2-Propanamine,2-methyl-, hydrobromide (9CI)
• tert-Butylamine Hydrobromide
• TERT-BUTYL AMMONIUM BROMIDE
• {t-C4H9NH3}Br
• t-butyl ammonium bromide
• 2-Methyl-2-propanamine hydrobromide
• 2-Methylpropan-2-amine hydrobromide
• 2-Methylpropan-2-aminium bromide
• Greatcell Solar®
• tert-Butylammonium bromide
• t-butylamine hydrobromide
• NSC225071
• B5187
• MFCD00674188
• DB-321713
• 2-Propanamine, 2-methyl-, hydrobromide
• UNII-R857884BW2
• CS-0378835
• NSC 225071
• 2-AMino-2-Methyl-d3-propane--d6 HBr
• t-butylammonium bromide
• EINECS 262-253-5
• NSC-225071
• BS-44177
• DTXSID60209214
• D89117
• tert-Butylamine Hydrobromide, >/=98%
• R857884BW2
• t-Butylammonium bromide, >=98%
• 2-methylpropan-2-amine;hydrobromide
• NS00087663
• 60469-70-7
• tert-Butylaminehydrobromide
• erbumine hydrobromide
• Tert-Butylamine hydrobromide

• MDL： MFCD00674188
• Inchi： 1S/C4H11N.BrH/c1-4(2,3)5;/h5H2,1-3H3;1H
• InChI Key： CQKAPARXKPTKBK-UHFFFAOYSA-N
• SMILES： Br.NC(C)(C)C

Computed Properties

• Exact Mass: 153.01500
• Monoisotopic Mass: 153.01531g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 6
• Rotatable Bond Count: 0
• Complexity: 25.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• PSA: 26.02000
• LogP: 2.40200

Tert-Butylamine hydrobromide Security Information

• Symbol:
• Prompt：warning
• Signal Word：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• Safety Instruction： H315+H319
• Storage Condition：4° CStore…,-4℃Store…Better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines
• Material Chemicals Electrical Materials Biosensor Materials
• Material Chemicals Electrical Materials

Additional information on Tert-Butylamine hydrobromide

Comprehensive Guide to Tert-Butylamine Hydrobromide (CAS No. 60469-70-7): Properties, Applications, and Market Insights

Tert-Butylamine hydrobromide (CAS No. 60469-70-7) is a versatile organic compound widely used in pharmaceutical synthesis, agrochemical production, and specialty chemical applications. This white crystalline solid, with a molecular formula of C4H12N·HBr, has gained significant attention due to its unique chemical properties and broad utility. As researchers and industries increasingly focus on sustainable chemical processes and high-purity intermediates, understanding this compound becomes crucial for professionals across multiple sectors.

The physical properties of Tert-Butylamine hydrobromide make it particularly valuable in controlled reactions. With a melting point typically between 210-215°C and good solubility in polar solvents like water and ethanol, it serves as an excellent reagent in various synthetic pathways. Many users searching for "CAS 60469-70-7 solubility" or "Tert-Butylamine HBr stability" will find this information particularly relevant when designing experimental protocols or industrial processes.

In pharmaceutical applications, Tert-Butylamine hydrobromide salt plays a critical role as a building block for active pharmaceutical ingredients (APIs). Recent trends show growing interest in "pharmaceutical intermediates for antiviral drugs" and "nitrogen-containing compound synthesis" - areas where this compound demonstrates significant potential. Its structural features allow for the introduction of the tert-butyl group into molecular frameworks, a modification often sought to improve drug bioavailability and metabolic stability.

The agrochemical industry utilizes Tert-Butylamine HBr in the production of various crop protection agents. With increasing global focus on "sustainable agriculture chemicals" and "eco-friendly pesticides", this compound's role in developing next-generation formulations has become more prominent. Its derivatives contribute to herbicides and fungicides with improved environmental profiles, addressing current market demands for safer agricultural solutions.

From a synthetic chemistry perspective, 60469-70-7 serves as a valuable reagent in nucleophilic substitution reactions and as a precursor for more complex nitrogen-containing structures. Laboratory professionals frequently search for "Tert-Butylamine hydrobromide reaction conditions" or "handling precautions for amine hydrobromides", reflecting the practical considerations in working with this material. The compound's stability under various conditions makes it preferable to the free amine in many applications.

Market analysis reveals growing demand for Tert-Butylamine hydrobromide across multiple regions, particularly in pharmaceutical manufacturing hubs. Industry reports tracking "specialty chemical market trends 2024" consistently highlight the importance of such high-purity intermediates. The compound's supply chain has adapted to meet stringent quality requirements, with manufacturers implementing advanced purification techniques to ensure consistency in pharmaceutical-grade material.

Quality control aspects of Tert-Butylamine hydrobromide 60469-70-7 are critical for end-users. Analytical methods including HPLC, NMR, and elemental analysis are routinely employed to verify purity, which typically exceeds 98% for standard grades. These specifications align with current industry priorities for "high-purity chemical standards" and "QC protocols for pharmaceutical intermediates", topics frequently searched by quality assurance professionals.

Environmental considerations surrounding Tert-Butylamine HBr production have evolved with advancing green chemistry principles. Modern synthesis routes emphasize atom economy and reduced waste generation, responding to the growing interest in "green synthesis of amine derivatives". These developments make the compound more attractive to environmentally conscious manufacturers while maintaining cost-effectiveness.

Storage and handling recommendations for Tert-Butylamine hydrobromide salt emphasize standard laboratory practices for crystalline solids. Proper container selection (typically HDPE or glass), protection from moisture, and temperature control ensure material integrity. These practical considerations address common search queries like "storage conditions for amine hydrobromides" and "shelf life of Tert-Butylamine derivatives".

Future research directions for CAS 60469-70-7 include exploration of novel catalytic systems for its synthesis and development of innovative applications in material science. The compound's potential in "advanced material synthesis" and "coordination chemistry" represents emerging areas of interest, as evidenced by recent patent filings and academic publications. These developments position Tert-Butylamine hydrobromide as a compound with ongoing relevance in chemical innovation.

In conclusion, Tert-Butylamine hydrobromide (CAS No. 60469-70-7) maintains its importance as a specialty chemical with diverse applications. From pharmaceutical synthesis to agrochemical development, its unique properties address current industry needs while offering potential for future innovations. As chemical research progresses toward more sustainable and efficient processes, this compound will likely continue playing a significant role in organic synthesis and industrial chemistry.